7-methyl-5-phenyl-4-propionyl-1,3,4,5-tetrahydro-2H-1,4-benzodiazepin-2-one

• IUPAC Name: 7-methyl-5-phenyl-4-propanoyl-3,5-dihydro-1H-1,4-benzodiazepin-2-one
• InChI: InChI=1S/C19H20N2O2/c1-3-18(23)21-12-17(22)20-16-10-9-13(2)11-15(16)19(21)14-7-5-4-6-8-14/h4-11,19H,3,12H2,1-2H3,(H,20,22)
• InChI Key: QLFQPODVILAFFJ-UHFFFAOYSA-N
• Canonical SMILES: CCC(=O)N1CC(=O)NC2=C(C1C3=CC=CC=C3)C=C(C=C2)C
• Molecular Formula: C19H20N2O2
• Molecular Weight: 308.4 g/mol

Description

7-methyl-5-phenyl-4-propionyl-1,3,4,5-tetrahydro-2H-1,4-benzodiazepin-2-one, also known as Flunitrazepam, is a benzodiazepine derivative that has been extensively studied for its potential therapeutic applications. This compound has been synthesized using various methods, and its mechanism of action is well understood.

Mechanism of Action

7-methyl-5-phenyl-4-propionyl-1,3,4,5-tetrahydro-2H-1,4-benzodiazepin-2-onem acts on the gamma-aminobutyric acid (GABA) receptors in the brain, which are responsible for inhibiting neuronal activity. It enhances the activity of GABA, resulting in a decrease in neuronal excitability and anxiolytic and sedative effects. The mechanism of action of 7-methyl-5-phenyl-4-propionyl-1,3,4,5-tetrahydro-2H-1,4-benzodiazepin-2-onem is similar to other benzodiazepines.
Biochemical and Physiological Effects:
7-methyl-5-phenyl-4-propionyl-1,3,4,5-tetrahydro-2H-1,4-benzodiazepin-2-onem has various biochemical and physiological effects, including sedation, muscle relaxation, anticonvulsant activity, and anxiolysis. It also has been shown to affect cognitive function, memory, and attention. The effects of 7-methyl-5-phenyl-4-propionyl-1,3,4,5-tetrahydro-2H-1,4-benzodiazepin-2-onem can vary depending on the dose and duration of treatment.

Advantages and Limitations for Lab Experiments

7-methyl-5-phenyl-4-propionyl-1,3,4,5-tetrahydro-2H-1,4-benzodiazepin-2-onem has been widely used in laboratory experiments to study the effects of benzodiazepines on the central nervous system. Its advantages include its well-understood mechanism of action, ease of synthesis, and availability. However, its limitations include its potential for abuse and dependence, as well as its side effects on cognitive function and memory.

Future Directions

There are several future directions for the research of 7-methyl-5-phenyl-4-propionyl-1,3,4,5-tetrahydro-2H-1,4-benzodiazepin-2-onem. One area of interest is the development of new benzodiazepine derivatives with improved therapeutic profiles. Another area of interest is the investigation of the long-term effects of benzodiazepine use on cognitive function and memory. Additionally, the potential use of 7-methyl-5-phenyl-4-propionyl-1,3,4,5-tetrahydro-2H-1,4-benzodiazepin-2-onem in the treatment of other neurological disorders, such as Parkinson's disease and Alzheimer's disease, is an area of ongoing research.
Conclusion:
In conclusion, 7-methyl-5-phenyl-4-propionyl-1,3,4,5-tetrahydro-2H-1,4-benzodiazepin-2-onem is a benzodiazepine derivative that has been extensively studied for its potential therapeutic applications. Its synthesis method is well-established, and its mechanism of action is well understood. 7-methyl-5-phenyl-4-propionyl-1,3,4,5-tetrahydro-2H-1,4-benzodiazepin-2-onem has various biochemical and physiological effects, and its use in laboratory experiments has provided valuable insights into the effects of benzodiazepines on the central nervous system. While 7-methyl-5-phenyl-4-propionyl-1,3,4,5-tetrahydro-2H-1,4-benzodiazepin-2-onem has limitations, ongoing research in this field provides promising avenues for future investigation.

Synthesis Methods

7-methyl-5-phenyl-4-propionyl-1,3,4,5-tetrahydro-2H-1,4-benzodiazepin-2-onem is synthesized using a multistep process involving the condensation of 2-amino-5-phenyl-1,3,4-thiadiazole with ethyl acetoacetate, followed by cyclization and acylation to form the final product. This synthesis method has been modified and optimized over the years to improve yields and purity.

Scientific Research Applications

7-methyl-5-phenyl-4-propionyl-1,3,4,5-tetrahydro-2H-1,4-benzodiazepin-2-onem has been extensively studied for its potential therapeutic applications, including its use as an anxiolytic, hypnotic, and anticonvulsant agent. It has also been investigated for its potential use in the treatment of alcohol withdrawal syndrome, post-traumatic stress disorder, and insomnia. Additionally, 7-methyl-5-phenyl-4-propionyl-1,3,4,5-tetrahydro-2H-1,4-benzodiazepin-2-onem has been used in scientific research to study the effects of benzodiazepines on the central nervous system.